![molecular formula C19H13ClN2O4S B5106830 2-[({[5-(4-chlorophenyl)-2-furoyl]amino}carbonothioyl)amino]benzoic acid](/img/structure/B5106830.png)
2-[({[5-(4-chlorophenyl)-2-furoyl]amino}carbonothioyl)amino]benzoic acid
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Overview
Description
2-[({[5-(4-chlorophenyl)-2-furoyl]amino}carbonothioyl)amino]benzoic acid, commonly known as furosemide, is a widely used diuretic drug that is used to treat various medical conditions such as edema, hypertension, and congestive heart failure. Furosemide is a loop diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys, leading to increased urine output and a decrease in fluid retention.
Mechanism of Action
Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys. This leads to increased urine output and a decrease in fluid retention. Furosemide also inhibits the reabsorption of calcium and magnesium ions, which can lead to electrolyte imbalances in some patients.
Biochemical and Physiological Effects:
Furosemide has been shown to have a number of biochemical and physiological effects on the body. It can cause a decrease in blood volume and cardiac output, as well as a decrease in plasma and extracellular fluid volume. Furosemide can also cause an increase in the excretion of potassium, calcium, and magnesium ions, which can lead to electrolyte imbalances in some patients.
Advantages and Limitations for Lab Experiments
Furosemide has a number of advantages and limitations for use in laboratory experiments. Its diuretic effects can be useful in studies of fluid balance and electrolyte homeostasis. However, its potential for causing electrolyte imbalances and its effects on blood pressure and cardiac output must be taken into account when designing experiments.
Future Directions
There are a number of potential future directions for research on furosemide. One area of interest is the use of furosemide in the treatment of acute kidney injury and chronic kidney disease. Another area of interest is the potential use of furosemide in combination with other drugs for the treatment of hypertension and congestive heart failure. Additionally, further research is needed to better understand the biochemical and physiological effects of furosemide on the body.
Synthesis Methods
The synthesis of furosemide involves the condensation of 5-(4-chlorophenyl)-2-furoic acid with thionyl chloride to form 5-(4-chlorophenyl)-2-furoyl chloride. This intermediate is then reacted with 2-aminobenzenesulfonamide to form furosemide.
Scientific Research Applications
Furosemide has been extensively studied for its therapeutic effects in various medical conditions. It has been shown to be effective in reducing blood pressure, treating congestive heart failure, and reducing edema in patients with liver cirrhosis. Furosemide has also been studied for its potential use in the treatment of acute kidney injury and chronic kidney disease.
Properties
IUPAC Name |
2-[[5-(4-chlorophenyl)furan-2-carbonyl]carbamothioylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O4S/c20-12-7-5-11(6-8-12)15-9-10-16(26-15)17(23)22-19(27)21-14-4-2-1-3-13(14)18(24)25/h1-10H,(H,24,25)(H2,21,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODXNTSBBTGQQGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=S)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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